Cas no 53009-34-0 (5-Isoxazolol, 5-(4-fluorophenyl)-4,5-dihydro-)

• Product Name: 5-Isoxazolol, 5-(4-fluorophenyl)-4,5-dihydro-
• CAS No: 53009-34-0
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 358229
• PubChem ID: 71365406
• Update Time: 2025-04-19

5-Isoxazolol, 5-(4-fluorophenyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol, 5-(4-fluorophenyl)-4,5-dihydro-
• 5-(4-fluorophenyl)-4H-1,2-oxazol-5-ol
• 53009-34-0
• DTXSID30788824
• 5-(4-Fluorophenyl)-4,5-dihydroisoxazol-5-ol
• 5-(4-Fluorophenyl)-4,5-dihydro-1,2-oxazol-5-ol

• Inchi： 1S/C9H8FNO2/c10-8-3-1-7(2-4-8)9(12)5-6-11-13-9/h1-4,6,12H,5H2
• InChI Key： JEJKNBUKVDDVFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC=NO1)O

Computed Properties

• Exact Mass: 181.05394
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82